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Compound of Interest

Compound Name: Megestrol-d3

Cat. No.: B15294461 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, storage, and handling

of a Megestrol-d3 stock solution for research applications. Megestrol-d3, also known as

Megestrol Acetate-d3, is the deuterated form of Megestrol Acetate and is commonly used as an

internal standard in quantitative analyses such as mass spectrometry.

Physicochemical Data and Properties
A summary of the key quantitative data for Megestrol Acetate-d3 is provided in the table below.

This information is crucial for accurate stock solution preparation and experimental design.
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Property Value Source(s)

Chemical Name Megestrol Acetate-d3 [1]

Synonyms
Ovarid-d3, 6-(Methyl-

d3)megestrol Acetate
[2][3]

CAS Number 162462-72-8 [1][4]

Molecular Formula C₂₄H₂₉D₃O₄ [1][4]

Molecular Weight 387.53 g/mol [2][4][5]

Solubility (in DMSO)
76 mg/mL (approx. 197.65

mM)
[6]

Solubility (in Ethanol) 21 mg/mL [6]

Solubility (in Water) Insoluble [6][7]

Storage (Solid Form) -20°C for up to 3 years [5]

Storage (in Solvent) -80°C for up to 1 year [5]

Experimental Protocol: Preparation of a 10 mM
Megestrol-d3 Stock Solution in DMSO
This protocol outlines the steps to prepare a 10 mM stock solution of Megestrol-d3 in Dimethyl

Sulfoxide (DMSO). This concentration is a common starting point for serial dilutions to create

working solutions for various assays.

Materials:

Megestrol Acetate-d3 (solid powder)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or amber glass vials
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Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant

gloves

Procedure:

Pre-weighing Preparations:

Ensure all handling of solid Megestrol-d3 is performed in a chemical fume hood.

Allow the container of Megestrol-d3 to equilibrate to room temperature before opening to

prevent condensation.

Weighing Megestrol-d3:

Accurately weigh out 1 mg of Megestrol Acetate-d3 powder and transfer it to a sterile vial.

Note: For different amounts, adjust the solvent volume accordingly in the next step.

Calculating Solvent Volume:

To prepare a 10 mM solution from 1 mg of Megestrol-d3 (MW: 387.53 g/mol ), the

required volume of DMSO is calculated as follows:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (L) = 0.001 g / (0.010 mol/L * 387.53 g/mol ) = 0.000258 L

Volume = 258 µL

Solubilization:

Using a calibrated micropipette, add 258 µL of anhydrous DMSO to the vial containing the

1 mg of Megestrol-d3.
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Cap the vial securely and vortex thoroughly until the solid is completely dissolved. Gentle

warming in a water bath (not exceeding 37°C) or brief sonication can be used to aid

dissolution if necessary. Visually inspect the solution to ensure there are no visible

particles.

Labeling and Storage:

Clearly label the vial with the compound name (Megestrol-d3), concentration (10 mM),

solvent (DMSO), date of preparation, and your initials.

For long-term storage, it is recommended to aliquot the stock solution into smaller, single-

use volumes in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles

which can degrade the compound.

Store the stock solution aliquots at -80°C.

Workflow Diagrams
The following diagrams illustrate the logical workflow for preparing the Megestrol-d3 stock

solution and a typical signaling pathway consideration for steroid hormones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.scbt.com/p/megestrol-acetate-d3-162462-72-8
https://pubchem.ncbi.nlm.nih.gov/compound/71434247
https://pubchem.ncbi.nlm.nih.gov/compound/71434247
https://www.lgcstandards.com/BN/en/Megestrol-Acetate-D3/p/TRC-M208052
https://www.pharmaffiliates.com/en/162462-72-8-megestrol-acetate-d3-pasti058060.html
https://www.targetmol.com/compound/megestrol_acetate_d3
https://www.selleckchem.com/products/Megestrol-Acetate.html
https://pubchem.ncbi.nlm.nih.gov/compound/Megestrol-Acetate
https://www.benchchem.com/product/b15294461#how-to-prepare-a-megestrol-d3-stock-solution
https://www.benchchem.com/product/b15294461#how-to-prepare-a-megestrol-d3-stock-solution
https://www.benchchem.com/product/b15294461#how-to-prepare-a-megestrol-d3-stock-solution
https://www.benchchem.com/product/b15294461#how-to-prepare-a-megestrol-d3-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15294461?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15294461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

